Cas no 1286754-96-8 (tert-butyl 2-(2,6-dimethoxyphenyl)piperazine-1-carboxylate)
tert-butyl 2-(2,6-dimethoxyphenyl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 2-(2,6-dimethoxyphenyl)piperazine-1-carboxylate
- 1-Piperazinecarboxylic acid, 2-(2,6-dimethoxyphenyl)-, 1,1-dimethylethyl ester
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- Inchi: 1S/C17H26N2O4/c1-17(2,3)23-16(20)19-10-9-18-11-12(19)15-13(21-4)7-6-8-14(15)22-5/h6-8,12,18H,9-11H2,1-5H3
- InChI Key: QUXWNURIDBYGSG-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCNCC1C1=C(OC)C=CC=C1OC
Experimental Properties
- Density: 1.100±0.06 g/cm3(Predicted)
- Boiling Point: 428.6±45.0 °C(Predicted)
- pka: 7.89±0.40(Predicted)
tert-butyl 2-(2,6-dimethoxyphenyl)piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1879945-0.05g |
tert-butyl 2-(2,6-dimethoxyphenyl)piperazine-1-carboxylate |
1286754-96-8 | 0.05g |
$1068.0 | 2023-09-18 | ||
| Enamine | EN300-1879945-0.1g |
tert-butyl 2-(2,6-dimethoxyphenyl)piperazine-1-carboxylate |
1286754-96-8 | 0.1g |
$1119.0 | 2023-09-18 | ||
| Enamine | EN300-1879945-0.25g |
tert-butyl 2-(2,6-dimethoxyphenyl)piperazine-1-carboxylate |
1286754-96-8 | 0.25g |
$1170.0 | 2023-09-18 | ||
| Enamine | EN300-1879945-0.5g |
tert-butyl 2-(2,6-dimethoxyphenyl)piperazine-1-carboxylate |
1286754-96-8 | 0.5g |
$1221.0 | 2023-09-18 | ||
| Enamine | EN300-1879945-1.0g |
tert-butyl 2-(2,6-dimethoxyphenyl)piperazine-1-carboxylate |
1286754-96-8 | 1g |
$1272.0 | 2023-06-01 | ||
| Enamine | EN300-1879945-2.5g |
tert-butyl 2-(2,6-dimethoxyphenyl)piperazine-1-carboxylate |
1286754-96-8 | 2.5g |
$2492.0 | 2023-09-18 | ||
| Enamine | EN300-1879945-5.0g |
tert-butyl 2-(2,6-dimethoxyphenyl)piperazine-1-carboxylate |
1286754-96-8 | 5g |
$3687.0 | 2023-06-01 | ||
| Enamine | EN300-1879945-10.0g |
tert-butyl 2-(2,6-dimethoxyphenyl)piperazine-1-carboxylate |
1286754-96-8 | 10g |
$5467.0 | 2023-06-01 | ||
| Enamine | EN300-1879945-1g |
tert-butyl 2-(2,6-dimethoxyphenyl)piperazine-1-carboxylate |
1286754-96-8 | 1g |
$1272.0 | 2023-09-18 | ||
| Enamine | EN300-1879945-5g |
tert-butyl 2-(2,6-dimethoxyphenyl)piperazine-1-carboxylate |
1286754-96-8 | 5g |
$3687.0 | 2023-09-18 |
tert-butyl 2-(2,6-dimethoxyphenyl)piperazine-1-carboxylate Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on tert-butyl 2-(2,6-dimethoxyphenyl)piperazine-1-carboxylate
Comprehensive Overview of tert-butyl 2-(2,6-dimethoxyphenyl)piperazine-1-carboxylate (CAS No. 1286754-96-8)
tert-butyl 2-(2,6-dimethoxyphenyl)piperazine-1-carboxylate (CAS No. 1286754-96-8) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperazine derivatives, which are known for their versatile applications in drug discovery and development. The presence of a tert-butyl carboxylate group and dimethoxyphenyl moiety enhances its stability and reactivity, making it a valuable intermediate in the synthesis of bioactive molecules.
In recent years, the demand for piperazine-based compounds has surged due to their role in the development of novel therapeutics. Researchers and chemists frequently search for high-purity tert-butyl 2-(2,6-dimethoxyphenyl)piperazine-1-carboxylate to explore its potential in central nervous system (CNS) drug development and enzyme inhibition studies. The compound's unique structure allows for modifications that can lead to the discovery of new pharmacophores with enhanced efficacy and selectivity.
The synthesis of tert-butyl 2-(2,6-dimethoxyphenyl)piperazine-1-carboxylate involves multi-step organic reactions, including Boc protection and aryl substitution. Its CAS No. 1286754-96-8 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and scientific literature. The compound's molecular weight and solubility properties are often highlighted in research papers, as they influence its applicability in various experimental setups.
One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for complex organic molecules like tert-butyl 2-(2,6-dimethoxyphenyl)piperazine-1-carboxylate. Researchers are increasingly focusing on green chemistry approaches to reduce environmental impact while maintaining high yields. This aligns with the growing interest in eco-friendly pharmaceutical intermediates, a topic frequently searched in academic and industrial circles.
Another area of interest is the compound's potential role in catalysis and ligand design. The dimethoxyphenyl group in tert-butyl 2-(2,6-dimethoxyphenyl)piperazine-1-carboxylate can act as a coordinating ligand in metal-catalyzed reactions, opening doors to innovative applications in asymmetric synthesis. This has sparked discussions in forums and publications about its utility beyond traditional medicinal chemistry.
Quality control and analytical characterization of CAS No. 1286754-96-8 are paramount for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify the compound's purity and structural integrity. These methods are frequently searched by professionals seeking reliable protocols for compound validation.
In summary, tert-butyl 2-(2,6-dimethoxyphenyl)piperazine-1-carboxylate (CAS No. 1286754-96-8) is a compound of significant interest in modern chemistry and pharmacology. Its applications span from drug discovery to catalytic processes, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound remains a cornerstone in the development of advanced chemical and therapeutic solutions.
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